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Compound of Interest

Compound Name: Cardiogenol C

Cat. No.: B1247813

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Cardiogenol C, a diaminopyrimidine compound used to induce
cardiomyogenesis in embryonic stem cells, requires careful management throughout its
lifecycle, including its ultimate disposal.[1][2][3] This guide provides essential, step-by-step
information for the proper disposal of Cardiogenol C, aligning with general best practices for
laboratory chemical waste management.

Core Principles of Chemical Waste Disposal

The disposal of any chemical waste, including Cardiogenol C, is governed by local, state, and
federal regulations. A core principle is that chemical waste should not be disposed of in the
regular trash or down the sanitary sewer system.[4][5] Instead, it must be managed as
hazardous waste, requiring proper labeling, containment, and disposal through a licensed
waste management facility.

Quantitative Data Summary

The following table summarizes key quantitative data for Cardiogenol C (hydrochloride).
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Parameter

Value

Citations

CAS Number

671225-39-1

Molecular Formula

C13H16N40O2 « HCI

Formula Weight 296.8 g/mol
Purity >97%
Melting Point 155 - 156 °C
Solubility in DMF 25 mg/mL
Solubility in DMSO 20 mg/mL
Solubility in Ethanol 1 mg/mL
Solubility in PBS (pH 7.2) 10 mg/mL
Storage Temperature -20°C

Step-by-Step Disposal Procedures for Cardiogenol
C

While specific protocols may vary based on institutional guidelines and local regulations, the
following steps provide a general framework for the safe disposal of Cardiogenol C.

1. Personal Protective Equipment (PPE): Before handling Cardiogenol C for disposal, ensure
you are wearing the appropriate PPE. This is critical to avoid skin, eye, and respiratory
exposure.

o Eye Protection: Wear safety goggles with side-shields.
o Hand Protection: Use chemical-resistant gloves, such as nitrile gloves.
» Body Protection: A lab coat or other impervious clothing is necessary to protect your skin.

o Respiratory Protection: If handling the powder outside of a fume hood or in a poorly
ventilated area, a suitable respirator should be used. Handle in a fume hood whenever
possible.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1247813?utm_src=pdf-body
https://www.benchchem.com/product/b1247813?utm_src=pdf-body
https://www.benchchem.com/product/b1247813?utm_src=pdf-body
https://www.benchchem.com/product/b1247813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

2. Waste Segregation and Collection: Proper segregation of chemical waste is crucial to
prevent dangerous reactions and to ensure compliant disposal.

Solid Waste: Collect unused or contaminated solid Cardiogenol C in a clearly labeled,
sealed container. This includes any contaminated lab supplies like weighing paper or pipette
tips. The container should be compatible with the chemical.

Ligquid Waste: Solutions containing Cardiogenol C should be collected in a separate, sealed,
and clearly labeled waste container. Do not mix with other incompatible waste streams.

Empty Containers: Empty Cardiogenol C containers should be triple-rinsed with a suitable
solvent. The rinsate should be collected and disposed of as liquid chemical waste. The
rinsed container can then be disposed of according to your institution's guidelines for empty
chemical containers.

. Labeling and Storage: Properly label all waste containers with the following information:
The words "Hazardous Waste"

The full chemical name: "Cardiogenol C" or "2-[[2-[(4-methoxyphenyl)amino]-4-
pyrimidinylJamino]-ethanol hydrochloride"

The concentration and quantity of the waste
The date of accumulation
Any associated hazards (e.g., "Irritant")

Store the sealed waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials, until they are collected for disposal.

4. Disposal: The final step is the disposal of the collected waste through the proper channels.

o Contact your Institution's Environmental Health and Safety (EHS) Department: Your EHS
department will provide specific instructions and arrange for the pickup of the hazardous
waste.
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e Use an Approved Waste Disposal Plant: The waste will be transported to a licensed and
approved waste disposal plant for proper treatment and disposal in accordance with all

applicable regulations.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Cardiogenol C

waste.
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Caption: Workflow for the proper disposal of Cardiogenol C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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